Cas no 32046-51-8 (2-Methyl-5-nitro-1,3-benzoxazole)

2-Methyl-5-nitro-1,3-benzoxazole is a heterocyclic organic compound featuring a benzoxazole core substituted with a methyl group at the 2-position and a nitro group at the 5-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis and pharmaceutical research. Its nitro group enhances reactivity in electrophilic and nucleophilic substitution reactions, while the benzoxazole scaffold contributes to stability and versatility in constructing complex molecules. The compound is particularly useful in the development of agrochemicals, dyes, and bioactive compounds due to its robust chemical framework and functional group compatibility. Proper handling is advised due to potential sensitivity under certain conditions.
2-Methyl-5-nitro-1,3-benzoxazole structure
32046-51-8 structure
Product Name:2-Methyl-5-nitro-1,3-benzoxazole
CAS No:32046-51-8
MF:C8H6N2O3
MW:178.14484167099
MDL:MFCD00466748
CID:317821
PubChem ID:737587
Update Time:2025-10-29

2-Methyl-5-nitro-1,3-benzoxazole Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-5-nitrobenzo[d]oxazole
    • 2-METHYL-5-NITRO-1,3-BENZOXAZOLE
    • 2-Methyl-5-nitrobenzoxazole
    • Benzoxazole,2-methyl-5-nitro-
    • 5-nitro-2-methylbenzoxazole
    • UCZSXRHVXKAGFU-UHFFFAOYSA-N
    • MFCD00466748
    • 32046-51-8
    • NS00029208
    • EN300-11131
    • SY018755
    • CS-0097064
    • Z57033985
    • EINECS 250-904-6
    • Oprea1_110342
    • AKOS001083795
    • 1W-0929
    • A875724
    • FT-0680172
    • DTXSID60185862
    • AC5888
    • SCHEMBL2060733
    • J-510007
    • DA-17647
    • DTXCID00108353
    • STK785963
    • 2-Methyl-5-nitro-1,3-benzoxazole
    • MDL: MFCD00466748
    • Inchi: 1S/C8H6N2O3/c1-5-9-7-4-6(10(11)12)2-3-8(7)13-5/h2-4H,1H3
    • InChI Key: UCZSXRHVXKAGFU-UHFFFAOYSA-N
    • SMILES: O1C(C)=NC2C=C(C=CC1=2)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 178.03800
  • Monoisotopic Mass: 178.037842
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 71.8
  • XLogP3: 2

Experimental Properties

  • Density: 1.395
  • Melting Point: 156-158°C
  • Boiling Point: 303.1°C at 760 mmHg
  • Flash Point: 137.1°C
  • Refractive Index: 1.637
  • PSA: 71.85000
  • LogP: 2.56760

2-Methyl-5-nitro-1,3-benzoxazole Security Information

  • HazardClass:IRRITANT

2-Methyl-5-nitro-1,3-benzoxazole Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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2-Methyl-5-nitro-1,3-benzoxazole Production Method

2-Methyl-5-nitro-1,3-benzoxazole Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:32046-51-8)2-Methyl-5-nitro-1,3-benzoxazole
Order Number:A875724
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:47
Price ($):176.0
Email:sales@amadischem.com

2-Methyl-5-nitro-1,3-benzoxazole Related Literature

  • 1. Thermolysis of o-nitro- and 2,4-dinitro-phenoxyacetic acids and related compounds
    R. S. Goudie,P. N. Preston J. Chem. Soc. C 1971 1718
Recommended suppliers
Amadis Chemical Company Limited
(CAS:32046-51-8)2-Methyl-5-nitro-1,3-benzoxazole
A875724
Purity:99%
Quantity:25g
Price ($):176.0
Email